(Z)-N-(3-((2-(dimethylamino)ethyl)amino)-1-(4-fluorophenyl)-3-oxoprop-1-en-2-yl)-4-methylbenzamide

• IUPAC Name: N-[(Z)-3-[2-(dimethylamino)ethylamino]-1-(4-fluorophenyl)-3-oxoprop-1-en-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H24FN3O2/c1-15-4-8-17(9-5-15)20(26)24-19(21(27)23-12-13-25(2)3)14-16-6-10-18(22)11-7-16/h4-11,14H,12-13H2,1-3H3,(H,23,27)(H,24,26)/b19-14-
• InChI Key: LTVZJJFZTFHIHY-RGEXLXHISA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)F)C(=O)NCCN(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=C(C=C2)F)/C(=O)NCCN(C)C
• Molecular Formula: C21H24FN3O2
• Molecular Weight: 369.4 g/mol
• CAS No.: 431934-78-0

Description

(Z)-N-(3-((2-(dimethylamino)ethyl)amino)-1-(4-fluorophenyl)-3-oxoprop-1-en-2-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C21H24FN3O2 and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Diagnosis

One significant application of a related compound, 2-(1-(6-[(2-[18F]fluoroethyl)(methyl)amino]-2-naphthyl)ethylidene)malononitrile ([18F]FDDNP), is in diagnosing Alzheimer's disease. This compound, a derivative of (Z)-N-(3-((2-(dimethylamino)ethyl)amino)-1-(4-fluorophenyl)-3-oxoprop-1-en-2-yl)-4-methylbenzamide, has been used with positron emission tomography (PET) to detect neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer disease patients. The accumulation and clearance patterns of [18F]FDDNP in the brain correlate with memory performance scores, aiding in the diagnostic assessment of Alzheimer's disease and monitoring responses to treatments (Shoghi-Jadid et al., 2002).

Chelation and Metal Recognition

Research has also explored derivatives of this compound in the development of fluoroionophores. These fluoroionophores are capable of chelating certain metal ions, such as Zn+2, in organic and semi-aqueous solutions. This property is significant for applications in metal ion sensing and recognition, which can have implications in environmental monitoring and analytical chemistry (Hong et al., 2012).

Development of Antithrombotic Agents

Another application involves the development of antithrombotic agents. A compound related to this compound, known as NSL-96184, has shown potential as an orally active fibrinogen receptor antagonist. This compound exhibits inhibitory activity against human platelet aggregation and demonstrates potential for acute-phase antithrombotic treatment (Hayashi et al., 1998).

Cancer Research

In cancer research, derivatives of this compound have been evaluated for their cytotoxic activity against various cancer cell lines, such as murine leukemia and Lewis lung carcinoma. Some of these derivatives have shown potent cytotoxicity, suggesting their potential use in cancer chemotherapy (Deady et al., 2005).